N-[2-(thiophen-3-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-(2-thiophen-3-ylethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C16H19NO2S2/c18-21(19,17-9-7-13-8-10-20-12-13)16-6-5-14-3-1-2-4-15(14)11-16/h5-6,8,10-12,17H,1-4,7,9H2
• InChI Key: YAQFPAFUJQZQTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCC3=CSC=C3
• Molecular Formula: C16H19NO2S2
• Molecular Weight: 321.5 g/mol

Description

The compound “N-[2-(thiophen-3-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom. Thiophene and its derivatives are important in the field of medicinal chemistry. The compound also contains a tetrahydronaphthalene ring, which is a polycyclic hydrocarbon ring, and a sulfonamide group, which is commonly found in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene and tetrahydronaphthalene rings are likely to contribute significantly to the compound’s overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the sulfonamide group) would affect properties like solubility, melting point, and reactivity.

Future Directions

The future research directions for this compound would likely depend on its properties and potential applications. For example, if it shows promise as a pharmaceutical drug, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.

Mechanism of Action

Target of Action

The primary target of N-(2-(thiophen-3-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is DNA gyrase and topoisomerase IV , which are bacterial topoisomerase II enzymes . These enzymes are essential cellular enzymes that catalyze the double strand breakage of DNA to allow strand passage and thereby control the topology and conformation of DNA .

Mode of Action

N-(2-(thiophen-3-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide interacts with its targets by inhibiting the action of DNA gyrase and topoisomerase IV . This inhibition prevents the enzymes from catalyzing the double strand breakage of DNA, thereby disrupting the normal topology and conformation of DNA .

Biochemical Pathways

The compound affects the biochemical pathway involving DNA replication. By inhibiting DNA gyrase and topoisomerase IV, the compound prevents the unwinding of DNA, which is a crucial step in DNA replication . This disruption in the replication process leads to the death of the bacterial cells .

Pharmacokinetics

Similar compounds in the quinolone class have been found to have good oral absorption and tissue distribution .

Result of Action

The result of the compound’s action is the inhibition of bacterial growth. By preventing DNA replication, the compound causes the death of bacterial cells . This makes it a promising candidate for the treatment of bacterial infections .